N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-2-methylpropanamide

• IUPAC Name: N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-2-methylpropanamide
• InChI: InChI=1S/C14H17N3O2/c1-9(2)14(18)15-10-3-4-12-11(7-10)16-13-8-19-6-5-17(12)13/h3-4,7,9H,5-6,8H2,1-2H3,(H,15,18)
• InChI Key: KZNFSIZVHMMQDH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC2=C(C=C1)N3CCOCC3=N2
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-2-methylpropanamide, also known as DBIBB, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. In

Mechanism of Action

The mechanism of action of N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-2-methylpropanamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cell proliferation. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-2-methylpropanamide has also been found to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression and cell proliferation.
Biochemical and Physiological Effects:
N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-2-methylpropanamide has been found to have various biochemical and physiological effects, including the inhibition of COX-2 activity, the induction of cell cycle arrest and apoptosis in cancer cells, and the inhibition of viral replication. It has also been shown to reduce inflammation and oxidative stress in animal models of disease.

Advantages and Limitations for Lab Experiments

N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-2-methylpropanamide has several advantages for lab experiments, including its stability and solubility in water and organic solvents. However, its high cost and limited availability can be a limitation for some researchers.

Future Directions

For research on N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-2-methylpropanamide include further exploration of its pharmacological properties, including its potential as a therapeutic agent for the treatment of cancer, viral infections, and inflammation. Additionally, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties could lead to its use in clinical settings.

Scientific Research Applications

N-(3,4-dihydro-1H-[1,4]oxazino[4,3-a]benzimidazol-8-yl)-2-methylpropanamide has been found to have potential pharmacological properties, including anti-inflammatory, anti-tumor, and anti-viral effects. It has been studied for its role in the treatment of various diseases, including cancer, viral infections, and inflammation.